molecular formula C8H7NS B1642582 2-Methylthieno[2,3-c]pyridine

2-Methylthieno[2,3-c]pyridine

Cat. No.: B1642582
M. Wt: 149.21 g/mol
InChI Key: UFCFTDIPQQTTNA-UHFFFAOYSA-N
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Description

2-Methylthieno[2,3-c]pyridine is a useful research compound. Its molecular formula is C8H7NS and its molecular weight is 149.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H7NS

Molecular Weight

149.21 g/mol

IUPAC Name

2-methylthieno[2,3-c]pyridine

InChI

InChI=1S/C8H7NS/c1-6-4-7-2-3-9-5-8(7)10-6/h2-5H,1H3

InChI Key

UFCFTDIPQQTTNA-UHFFFAOYSA-N

SMILES

CC1=CC2=C(S1)C=NC=C2

Canonical SMILES

CC1=CC2=C(S1)C=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

76059-85: N-(2,2-Dimethoxy-ethyl)4-methyl-N-(5-methyl-thiophen-2-ylmethyl)-benzenesulfonamide (2) (50.56 g crude) was dissolved in dioxane (250 mL) and conc. HCl (200 mL) was added cautiously. The dark red solution was heated at gentle reflux (105 to 110° C.) for 24 hours. The volume was reduced by approximately half, then diluted with ether (200 mL). The pH was adjusted to between 7 and 8 using 50% NaOH/H2O and sat NaHCO3 solution with cooling. More ether (400 mL) was added, the mixture was filtered to remove insoluble material and the phases separated. The organic phase was washed with water (2×350 mL), dried (MgSO4) and condensed to dark red-brown oil. Purification was accomplished using Kugelrohr distillation (120 to 130° C.) to give 11.89 g of title compound as a pale yellow liquid.
Name
N-(2,2-Dimethoxy-ethyl)4-methyl-N-(5-methyl-thiophen-2-ylmethyl)-benzenesulfonamide
Quantity
50.56 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
200 mL
Type
solvent
Reaction Step Five
Name
Quantity
400 mL
Type
solvent
Reaction Step Six

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